![molecular formula C11H17NO2 B5569629 3-ethyl-4-methylene-1-oxa-3-azaspiro[4.5]decan-2-one](/img/structure/B5569629.png)
3-ethyl-4-methylene-1-oxa-3-azaspiro[4.5]decan-2-one
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Description
3-ethyl-4-methylene-1-oxa-3-azaspiro[4.5]decan-2-one, also known as EM-2, is a synthetic compound that has been used in scientific research for its potential as a therapeutic agent. This compound has a unique chemical structure and has been found to exhibit various biochemical and physiological effects. In
Scientific Research Applications
Synthetic Approaches
Spiroaminals, such as 3-ethyl-4-methylene-1-oxa-3-azaspiro[4.5]decan-2-one, represent challenging targets for chemical synthesis due to the novelty of their skeletons and their significant biological activities. Researchers have developed different strategies for synthesizing these compounds, focusing on the unique spirocyclic structures that often serve as cores in natural or synthetic products with biological activity. The synthesis of these compounds involves complex chemical reactions that contribute to the advancement of organic chemistry and medicinal chemistry (Sinibaldi & Canet, 2008).
Medicinal Chemistry Applications
The structural uniqueness of spiroaminals, including the 1-oxa-azaspirodecane core, has been explored for potential pharmacological applications. For instance, some derivatives of 1-oxa-azaspirodecane have been synthesized and evaluated for their potential as dopamine agonists. These studies involve the synthesis of compounds through alkylation of key intermediates and subsequent evaluation of their activity in various biological assays. Such research highlights the potential of spiroaminals in the development of new therapeutic agents (Brubaker & Colley, 1986).
Properties
IUPAC Name |
3-ethyl-4-methylidene-1-oxa-3-azaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-3-12-9(2)11(14-10(12)13)7-5-4-6-8-11/h2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMKDPLQJMWNDSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C)C2(CCCCC2)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.